Cas no 129660-12-4 (2-oxo-2H-pyran-5-carbonitrile)

2-Oxo-2H-pyran-5-carbonitrile is a heterocyclic organic compound featuring a pyranone core substituted with a nitrile group at the 5-position. This structure imparts reactivity useful in synthetic chemistry, particularly as a versatile intermediate for constructing more complex heterocyclic systems. Its electron-withdrawing nitrile group enhances electrophilic character, facilitating nucleophilic addition or cyclization reactions. The compound is valuable in pharmaceutical and agrochemical research for developing bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for fine chemical synthesis. The presence of both carbonyl and nitrile functionalities allows for selective modifications, broadening its applicability in multi-step synthetic routes.
2-oxo-2H-pyran-5-carbonitrile structure
2-oxo-2H-pyran-5-carbonitrile structure
Product Name:2-oxo-2H-pyran-5-carbonitrile
CAS No:129660-12-4
MF:C6H3NO2
MW:121.093521356583
MDL:MFCD22412347
CID:102900
PubChem ID:14642794
Update Time:2025-10-28

2-oxo-2H-pyran-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-5-carbonitrile,2-oxo-
    • 5-CYANO-2H-PYRAN-2-ONE
    • 6-oxopyran-3-carbonitrile
    • 2-Oxo-2H-pyran-5-carbonitrile
    • A920205
    • MFCD22412347
    • DTXSID80562515
    • EN300-218538
    • 129660-12-4
    • BS-35676
    • AKOS030255456
    • SCHEMBL6374797
    • 2H-Pyran-5-carbonitrile, 2-oxo-
    • CS-0377303
    • STL558442
    • G83687
    • 2-oxo-2H-pyran-5-carbonitrile
    • MDL: MFCD22412347
    • Inchi: 1S/C6H3NO2/c7-3-5-1-2-6(8)9-4-5/h1-2,4H
    • InChI Key: BSKONEMTLKHESY-UHFFFAOYSA-N
    • SMILES: O1C(C=CC(C#N)=C1)=O

Computed Properties

  • Exact Mass: 121.01639
  • Monoisotopic Mass: 121.016378338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

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Additional information on 2-oxo-2H-pyran-5-carbonitrile

2-Oxo-2H-Pyran-5-Carbonitrile: A Comprehensive Overview

2-Oxo-2H-pyran-5-carbonitrile (CAS No. 129660-12-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as pyranone nitrile, is a heterocyclic compound with a six-membered ring containing oxygen and nitrogen atoms. Its structure consists of a pyran ring, which is a six-membered ring with one oxygen atom, and a ketone group (C=O) at the 2-position, along with a nitrile group (CN) at the 5-position. This unique combination of functional groups makes 2-oxo-2H-pyran-5-carbonitrile highly reactive and valuable in synthetic chemistry.

The synthesis of 2-oxo-2H-pyran-5-carbonitrile can be achieved through various methods, including cyclization reactions, condensation reactions, and oxidation processes. Recent studies have focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of green chemistry principles, such as employing biodegradable catalysts or utilizing renewable feedstocks, to synthesize this compound more sustainably. These advancements not only enhance the eco-friendliness of the production process but also make pyranone nitrile more accessible for large-scale applications.

One of the most promising applications of 2-oxo-2H-pyran-5-carbonitrile lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to undergo nucleophilic addition and condensation reactions makes it an ideal building block for constructing complex molecular architectures. Recent research has highlighted its role in the synthesis of bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. For example, studies have shown that derivatives of pyranone nitrile can exhibit anti-proliferative activity against cancer cells, making them valuable leads for drug development.

In addition to its role in pharmaceuticals, 2-oxo-2H-pyran-5-carbonitrile has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's reactivity allows it to participate in polymerization reactions, leading to the formation of high-performance materials with tailored properties. Recent advancements in polymer chemistry have leveraged the unique properties of pyranone nitrile to create materials with enhanced mechanical strength, thermal stability, and optical properties. These materials hold potential for use in aerospace, electronics, and automotive industries.

The physical and chemical properties of 2-Oxo-2H-pyran-5-carbonitrile are well-documented, providing essential information for its safe handling and application. The compound is typically a crystalline solid with a melting point around 130°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-vis spectrum reveals strong absorption bands due to conjugation within the pyran ring system, which can be exploited in photochemical applications.

Recent studies have also explored the catalytic properties of pyranone nitrile, particularly its ability to act as a ligand or catalyst precursor in transition metal-catalyzed reactions. For instance, researchers have demonstrated that derivatives of 2-Oxo-2H-pyran-5-carbonitrile can enhance the efficiency of cross-coupling reactions, such as Suzuki-Miyaura couplings, by stabilizing metal catalysts and facilitating electron transfer processes. These findings underscore the potential of this compound as a valuable tool in catalytic chemistry.

In conclusion, CAS No. 129660-12-4, or pyranone nitrile, is a multifaceted organic compound with significant implications across diverse scientific disciplines. Its unique structure enables it to serve as an intermediate in pharmaceutical synthesis, a building block for advanced materials, and a catalyst in chemical transformations. Ongoing research continues to uncover new applications and optimize its production processes, ensuring that this compound remains at the forefront of chemical innovation.

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